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Compound of Interest

Compound Name: Delsoline

Cat. No.: B1194368 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Delsoline, a

diterpenoid alkaloid. Given that a comprehensive Safety Data Sheet (SDS) for Delsoline is not

readily available, a conservative approach to handling, based on information for structurally

related and highly toxic Aconitum alkaloids, is strongly recommended. Delsoline should be

treated as a hazardous substance.[1]

Hazard Identification and Safety Summary
Delsoline is an alkaloid derived from plants of the Aconitum and Delphinium genera.[2]

Alkaloids from these genera are known for their high toxicity. Although specific GHS

classifications for Delsoline are not available, related Aconitum alkaloids are classified as

acutely toxic and fatal if swallowed. Therefore, it is imperative to handle Delsoline with extreme

caution to avoid ingestion, inhalation, and contact with skin and eyes.[1]

Key Safety and Chemical Data

The following table summarizes essential data for Delsoline.
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Property Data

CAS Number 509-18-2[3][4][5][6]

Molecular Formula C₂₅H₄₁NO₇[4][6]

Molecular Weight 467.6 g/mol [2][6]

Physical Description White powder[6]

Solubility Soluble in chloroform and methanol.[1]

Storage

Store at -20°C for long-term stability (≥4 years).

[1] For shorter periods, 2-8°C in the dark is also

cited.[6]

Toxicity (LD50)
IVN-MUS LD50: 175 mg/kg; IPR-MUS LD50:

550 mg/kg[2]

Personal Protective Equipment (PPE) Protocol
A stringent PPE protocol is mandatory when handling Delsoline to minimize exposure. All

personnel must be trained in the proper donning and doffing of PPE.

Required Personal Protective Equipment

PPE Component Specification

Gloves Double pair of powder-free nitrile gloves.

Lab Coat
Disposable, fluid-resistant lab coat with tight-

fitting cuffs.

Eye Protection Chemical splash goggles or a full-face shield.

Respiratory Protection

A fit-tested N95 respirator or higher is required

when handling the powder outside of a certified

chemical fume hood.

PPE Donning and Doffing Workflow
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The following diagram illustrates the correct sequence for donning and doffing PPE to prevent

contamination.

Donning PPE

Doffing PPE

Perform Hand Hygiene Don Lab Coat Don N95 Respirator Don Goggles / Face Shield Don Inner Gloves Don Outer Gloves (over cuff)

Remove Outer Gloves Remove Lab Coat Perform Hand Hygiene Remove Goggles / Face Shield Remove N95 Respirator Remove Inner Gloves Perform Hand Hygiene

Click to download full resolution via product page

Caption: Workflow for Donning and Doffing Personal Protective Equipment.

Handling and Operational Plan
All handling of Delsoline powder must be conducted in a certified chemical fume hood to

minimize the risk of inhalation.

Step-by-Step Handling Procedure:

Preparation: Designate a specific area for handling Delsoline. Cover the work surface with

absorbent, plastic-backed pads.

Weighing: Tare a sealed container. Carefully transfer the required amount of Delsoline
powder into the container within the fume hood.

Dissolving: If preparing a solution, add the solvent to the sealed container and mix gently.

Delsoline is soluble in chloroform and methanol.[1]

Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning

agent. Dispose of all contaminated disposables as hazardous waste.
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Emergency Procedures
First Aid Measures

Immediate action is critical in case of exposure.

Exposure Route First Aid Protocol

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill Response Plan

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Delsoline Spill Occurs

Alert others in the area

Evacuate non-essential personnel

Assess the spill
(Is it safe to clean up?)

Call for emergency assistance

No

Don appropriate PPE
(respirator, double gloves, etc.)

Yes

Contain the spill with absorbent material

Carefully collect contaminated material

Decontaminate the spill area

Dispose of all materials as hazardous waste

Report the incident

Click to download full resolution via product page

Caption: Logical flow for responding to a Delsoline spill.
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Disposal Plan
All Delsoline waste, including empty containers, contaminated PPE, and cleanup materials,

must be disposed of as hazardous chemical waste.

Waste Segregation and Disposal Protocol:

Solid Waste: Collect all solid waste, including unused Delsoline powder and contaminated

materials (e.g., weigh boats, wipes, PPE), in a clearly labeled, sealed container for

hazardous waste.

Liquid Waste: Collect liquid waste containing Delsoline in a separate, labeled, sealed, and

compatible container for hazardous liquid waste.

Container Disposal: Empty containers that held Delsoline should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

The rinsed container can then be disposed of according to institutional guidelines.

Arrangement for Pickup: Follow your institution's procedures for the pickup and disposal of

hazardous chemical waste. Do not dispose of Delsoline waste in regular trash or down the

drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Delsoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194368#personal-protective-equipment-for-
handling-delsoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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